N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

• IUPAC Name: N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• InChI: InChI=1S/C11H15N.ClH/c1-12-11-8-4-6-9-5-2-3-7-10(9)11;/h2-3,5,7,11-12H,4,6,8H2,1H3;1H
• InChI Key: DXTXXJLZWGNMLO-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCCC2=CC=CC=C12.Cl
• Molecular Formula: C11H16ClN
• DSSTOX Substance ID: DTXSID30982047
• Molecular Weight: 197.70 g/mol
• CAS RN: 64037-95-2

Description

“N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride” is a chemical compound with the molecular formula C11H16ClN. It is also known as Sertraline Hydrochloride Related Compound A. It is a solid substance stored at room temperature in an inert atmosphere.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H15N.ClH/c1-12-11-8-4-6-9-5-2-3-7-10 (9)11;/h2-3,5,7,11-12H,4,6,8H2,1H3;1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 197.71. It is a solid substance stored at room temperature in an inert atmosphere.

Scientific Research Applications

Synthesis Processes and Chemical Properties

• Large-Scale Stereoselective Synthesis : Han et al. (2007) developed a multikilogram-scale, stereoselective process for synthesizing a specific form of N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, achieving high chemical and stereochemical purity (Han et al., 2007).

• Molecular Structure and Oxidation Reactions : Malkova et al. (2014) studied the synthesis and molecular structure of related compounds, providing insights into the oxidation reactions of these molecules (Malkova et al., 2014).

Pharmaceutical Synthesis

• Antidepressant Synthesis : Vukics et al. (2002) reported an improved industrial synthesis process for sertraline hydrochloride, a potent antidepressant, which involves the use of a compound structurally related to this compound (Vukics et al., 2002).

• Neuromodulatory Activity : Wyrick et al. (1993) synthesized novel compounds related to this compound and examined their effects on tyrosine hydroxylase activity, suggesting involvement of a novel neuromodulatory sigma-like receptor (Wyrick et al., 1993).

Structural Studies and Derivatives

• Crystal Structures : Kaiser et al. (2023) analyzed the crystal structures of two derivatives of 1,2,3,4-tetrahydronaphthalene, contributing to efforts towards the total synthesis of elisabethin A (Kaiser et al., 2023).

• Organotin Compound Studies : Podestá et al. (1989) investigated organotin hydride additions to methyl dihydronaphthalenecarboxylates, including compounds related to this compound (Podestá et al., 1989).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the following hazard statements: H302-H315-H319-H335. These statements indicate that the compound may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds have been known to interact with neurotransmitter transporters .

Biochemical Pathways

It’s plausible that it may influence pathways related to neurotransmission, given the potential targets .

Pharmacokinetics

These properties would significantly impact the bioavailability of the compound, determining how much of the administered dose reaches the site of action .

Result of Action

It’s likely that the effects would be dependent on the specific targets and pathways influenced by the compound .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and interaction with its targets .